molecular formula C16H19ClN2O2 B8461242 Tert-butyl 6-chloro-4-(cyclobutylethynyl)pyridin-3-ylcarbamate

Tert-butyl 6-chloro-4-(cyclobutylethynyl)pyridin-3-ylcarbamate

Cat. No.: B8461242
M. Wt: 306.79 g/mol
InChI Key: WUYNQTKSMBGFRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 6-chloro-4-(cyclobutylethynyl)pyridin-3-ylcarbamate is a useful research compound. Its molecular formula is C16H19ClN2O2 and its molecular weight is 306.79 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H19ClN2O2

Molecular Weight

306.79 g/mol

IUPAC Name

tert-butyl N-[6-chloro-4-(2-cyclobutylethynyl)pyridin-3-yl]carbamate

InChI

InChI=1S/C16H19ClN2O2/c1-16(2,3)21-15(20)19-13-10-18-14(17)9-12(13)8-7-11-5-4-6-11/h9-11H,4-6H2,1-3H3,(H,19,20)

InChI Key

WUYNQTKSMBGFRX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1=CN=C(C=C1C#CC2CCC2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the solution of tert-butyl 6-chloro-4-iodopyridin-3-ylcarbamate (7.0 g, 19.8 mmol) in Et3N (100 mL) was added the solution of ethynylcyclobutane in THF (prepared in step a), Pd(PPh3)2Cl2 (1.8 g, 2.1 mmol) and CuI (400 mg, 2.1 mmol). The reaction mixture was stirred at 25° C. for 16 h. The mixture was diluted with water and extracted with dichloromethane (3×100 mL). The extract was washed with brine, dried, concentrated in vacuo and purified by chromatography on silica gel (5-10% ethyl acetate in petroleum ether as eluant) to afford tert-butyl 6-chloro-4-(cyclobutylethynyl)pyridin-3-ylcarbamate (3.6 g, 60% yield). 1H NMR (300 MHz, CDCl3) δ: 9.11 (br, s, 1H), 7.22 (s 1H), 6.97 (s, 1H), 3.39-3.25 (m, 1H), 2.48-1.98 (m, 6H), 1.52 (s, 9H).
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
1.8 g
Type
catalyst
Reaction Step Three
Name
CuI
Quantity
400 mg
Type
catalyst
Reaction Step Three

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